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Compound of Interest

Compound Name: Tiopronin

Cat. No.: B1683173

Essential Safety and Handling Guide for
Tiopronin

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Tiopronin. The following
procedures are designed to ensure a safe laboratory environment and minimize exposure
risks.

Hazard Identification and Classification

Tiopronin is classified as harmful if swallowed.[1][2][3][4] It is essential to understand its
primary hazards to implement appropriate safety measures.

Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Acute toxicity - Oral GHSO07 (Exclamation ) H302: Harmful if
Warning
(Category 4) Mark) swallowed[1][2][3]
Acute aquatic toxicity ) ) H400: Very toxic to
GHSO09 (Environment)  Warning o
(Category 1) aquatic life

H410: Very toxic to

Chronic aquatic ) ) o )
GHSO09 (Environment)  Warning aquatic life with long

toxicity (Category 1) lasting effects[4]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure through inhalation, skin, or eye
contact.[5] Engineering controls, such as adequate ventilation, should be the primary means of
exposure control, supplemented by PPE.[3]

Protection Type Specification Rationale

Safety goggles with side- )
] ] ] Protects against splashes and
Eye/Face Protection shields conforming to EN 166

dust particles.
(EU) or NIOSH (US).[5]

Prevents direct skin contact.
The specific glove material
should be selected based on
) o the solvent used and
Hand Protection Chemical impermeable gloves. )
breakthrough time. Due to a
lack of specific testing data,
select gloves resistant to a

broad range of chemicals.[1]

Protective lab coat. Wear )
) ] i ] Protects skin and personal
Skin and Body Protection fire/flame resistant and ) o
i ) ) clothing from contamination.
impervious clothing.[5]

Not generally required if
handled in a well-ventilated
) ) area.[1] If dust formation is Prevents inhalation of dust or
Respiratory Protection _ o
likely or exposure limits are aerosols.
exceeded, use a full-face

respirator.[5]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is critical for maintaining the integrity of the
compound and ensuring laboratory safety.

Step 1: Receiving and Inspection
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e Upon receipt, inspect the container for any damage or leaks.

 Verify that the product name and CAS number (1953-02-2) match the order specifications.[1]
[3]

o Wear appropriate PPE during inspection.

Step 2: Storage

Store the container in a well-ventilated, dry place.

Keep the container tightly closed.

Store at room temperature, between 20°C and 25°C (68°F and 77°F).[6][7]

Keep away from sources of ignition and prevent the build-up of electrostatic charge.[1]

Step 3: Handling and Use

Handle only in areas with appropriate exhaust ventilation, such as a chemical fume hood, to
avoid the formation and inhalation of dust and aerosols.[2][3]

Do not eat, drink, or smoke in the handling area.[1][2][3]

Wash hands thoroughly after handling and before breaks.[1][2][3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]
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Preparation & Handling

Receive Shipment

Inspect Container

Store Appropriately
(20-25°C, Ventilated)

Prepare in Ventilated Area
(e.g., Fume Hood)

Weigh with PPE

Usage &|Disposal

Use in Experiment

Decontaminate Surfaces
& Equipment

Dispose of Waste
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Exposure Occurs

Inhalation Skin Contact

\
X

Remove Contaminated Clothing

Rinse Mouth Move to Fresh Air Flush with Water (15 min)

Do NOT Induce Vomiting Give Oxygen if Needed Remove Contacts

Wash with Soap & Water

Call Poison Center Seek Medical Attention Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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